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Compound of Interest

Compound Name:
2-Hydroxy-4-

(trifluoromethyl)pyrimidine

Cat. No.: B016536 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for 2-Hydroxy-4-(trifluoromethyl)pyrimidine, including detailed

operational and disposal plans.

Chemical Identifier:

IUPAC Name: 4-(Trifluoromethyl)pyrimidin-2-ol

CAS Number: 104048-92-2

Molecular Formula: C₅H₃F₃N₂O

Molecular Weight: 164.09 g/mol

Hazard Identification and Classification
2-Hydroxy-4-(trifluoromethyl)pyrimidine is classified with the following hazards:

Skin Irritation: Category 2[1][2]

Eye Irritation: Category 2[1]

Specific target organ toxicity — single exposure: Category 3 (Respiratory system)[1][2]
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The signal word for this chemical is Warning.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin contact, eye contact, and inhalation.

PPE Category Item
Specifications and Usage
Guidelines

Eye Protection Goggles
Must conform to European

standard EN 166.[1]

Hand Protection Protective gloves
Nitrile rubber gloves are

recommended.[1]

Skin and Body Long-sleeved clothing To prevent skin exposure.[1]

Respiratory

NIOSH/MSHA or European

Standard EN 149:2001

approved respirator

Required when facing

concentrations above the

exposure limit.[1]

Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure the safe handling of 2-Hydroxy-4-
(trifluoromethyl)pyrimidine:

Preparation and Area Designation:

Designate a specific area for handling, preferably within a chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.

Verify that all necessary PPE is available and in good condition.

Have a spill kit readily available.

Handling the Compound:

Ensure adequate ventilation at all times.[1]
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Avoid the formation of dust during handling.[1]

Do not get the chemical in eyes, on skin, or on clothing.[1]

Avoid ingestion and inhalation.[1]

Handle in accordance with good industrial hygiene and safety practices.[1]

Do not eat, drink, or smoke when using this product.[1]

Storage:

Keep the container tightly closed.

Store in a dry, cool, and well-ventilated place.[2]

This chemical is moisture-sensitive; protect from moisture.[1]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Call a POISON CENTER or

doctor if you feel unwell.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. If eye

irritation persists, get medical advice/attention.

[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[1]
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Disposal Plan
Waste containing 2-Hydroxy-4-(trifluoromethyl)pyrimidine is classified as hazardous and

must be disposed of according to local and national regulations.

Containment:

Sweep up the solid material and shovel it into a suitable, closed container for disposal.[1]

Disposal:

Dispose of the waste in accordance with European Directives on waste and hazardous

waste.[1]

Dispose of the container at a hazardous or special waste collection point.[1]

Physical and Chemical Properties
Property Value

Physical State Solid[1]

Appearance Light yellow[1]

Melting Point/Range 223 - 227 °C / 433.4 - 440.6 °F[1]

Evaporation Rate Not applicable - Solid[1]

Workflow for Handling and Disposal
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Operational Plan: Handling

Disposal Plan

1. Preparation
- Designate Area

- Check PPE
- Spill Kit Ready

2. Handling
- Use Fume Hood

- Avoid Dust
- No Contact

3. Storage
- Tightly Closed

- Cool, Dry, Ventilated
- Protect from Moisture

1. Containment
- Sweep Solid

- Shovel into Container

Spill or Waste Generation

2. Disposal
- Follow Regulations

- Hazardous Waste Collection

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Hydroxy-4-
(trifluoromethyl)pyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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